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Compound Focus: Lincomycin hydrochloride monohydrate

CAS No.: 7179-49-9

Cat. No.: S533200

Get Quote

Test Parameter USP Compendial Requirement Analytical Technique

Chemical Structure Monohydrate, monohydrochloride salt of
Lincomycin [1]

-

Molecular Weight 461.01 (for monohydrate hydrochloride form)
[1]

-

Potency Not less than 790 µg of lincomycin
(C18H34N2O6S) per mg [2]

-

Identification Meets requirements [2] Infrared Absorption [2]

Specific Rotation Between +135° and +150° [2] Polarimetry [2]

pH Between 3.0 and 5.5 (in a 1 in 10 solution) [2] Potentiometry [2]

Water Content Between 3.0% and 6.0% [2] Karl Fischer Titration

(Method I) [2]

Related Substance
(Lincomycin B)

Area of Lincomycin B peak is not greater than

5.0% of the sum of Lincomycin and Lincomycin
B peaks [2]

Liquid Chromatography

(HPLC) [2]
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Test Parameter USP Compendial Requirement Analytical Technique

Assay Quantification of lincomycin content [2] Reversed-Phase HPLC with
UV detection at 210 nm [2]

Detailed Experimental Protocol: USP Assay Method

The USP details a specific reversed-phase High-Performance Liquid Chromatography (HPLC) method for

the assay, which is a core quantitative test [2].

Mobile Phase Preparation: A mixture of water, acetonitrile, and methanol (780:150:150). The water is

first adjusted to pH 6.0 using phosphoric acid and ammonium hydroxide. The mobile phase must be
filtered and degassed before use [2].

Standard and Assay Preparation: A reference standard and the test sample are accurately weighed
and dissolved in the mobile phase to obtain solutions with a known concentration of about 1.2 mg/mL.

Sonication may be used to aid dissolution [2].
Chromatographic System: The analysis uses an HPLC system with the following parameters [2]:

Detector: Ultraviolet (UV) at 210 nm
Column: 4.6-mm × 25-cm column that contains 5-µm packing L7 (typically a base-deactivated

silica column, e.g., C8 or C18)
Column Temperature: 46 °C

Flow Rate: About 1 mL per minute
System Suitability Requirements: Before the analysis, the system must meet specific criteria to

ensure it is working correctly [2]:
Tailing Factor: Not more than 1.3 for the main lincomycin peak.

Theoretical Plates: Not less than 4000 for the main lincomycin peak.
Relative Standard Deviation: Not more than 2.0% for replicate injections of the standard.

The workflow below illustrates the key stages of this quality control process:
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Reference Standards and Additional Context

Reference Standards: For the tests described above, official compendial Reference Standards are
required. These are highly characterized materials with a defined potency, used to calibrate

instruments and validate methods [3] [4] [5].
Primary Standards: Supplied directly by pharmacopeial bodies like the USP. They are the

ultimate source of traceability for compendial methods [4].
Secondary Standards: Qualified against a primary standard. They provide a convenient and

cost-effective alternative for routine quality control testing in laboratories [3] [5].
Scope of Standards: It is important to note that these reference materials are intended for use in

quality control tests and assays. They are not meant for administration to humans or animals [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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